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Compound of Interest

Compound Name: Antibacterial agent 240

Cat. No.: B15567320 Get Quote

For Immediate Release

In the ongoing battle against antimicrobial resistance, the discovery of novel antibacterial

agents is paramount. This technical guide provides an in-depth overview of the discovery and

isolation of a promising synthetic compound, designated as Antibacterial Agent 240 (also

known as compound 62-7c). This document is intended for researchers, scientists, and drug

development professionals, offering a consolidated resource on the compound's origins,

chemical identity, and the foundational experimental data that underscores its potential.

Introduction
Antibacterial Agent 240 emerges from the class of 3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

derivatives, a scaffold that has been identified as a promising source of novel therapeutics

against multi-drug resistant (MDR) pathogens. Specifically, this agent has demonstrated

notable activity against methicillin-resistant Staphylococcus aureus (MRSA), a significant threat

in both hospital and community settings.

Chemical Identity:
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Identifier Value

Systematic Name

4-(2-benzofuranylcarbonyl)-1-[5-[[(2-

chlorophenyl)methyl]thio]-1,3,4-thiadiazol-2-

yl]-1,5-dihydro-3-hydroxy-5-(2-

hydroxyphenyl)-2H-pyrrol-2-one

Internal ID Compound 62-7c

CAS Number 2899202-97-0

Molecular Formula C₂₈H₁₈ClN₃O₅S₂

Discovery and Synthesis
Antibacterial Agent 240 is a synthetic compound, the development of which was part of a

broader exploration into novel heterocyclic compounds as potential antibacterial agents. The

core structure, a 3-hydroxy-1,5-dihydro-2H-pyrrol-2-one ring, serves as a versatile scaffold for

chemical modification to enhance antibacterial potency and spectrum.

General Synthetic Pathway
The synthesis of 3-hydroxy-1,5-dihydro-2H-pyrrol-2-one derivatives, including Antibacterial
Agent 240, typically involves a multi-component reaction. This approach allows for the efficient

assembly of the core heterocyclic structure from readily available starting materials. A

generalized synthetic scheme is outlined below.
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Starting Materials

Reaction

Product

Primary Amine
(e.g., 2-amino-5-((2-chlorobenzyl)thio)-1,3,4-thiadiazole)

One-Pot
Multi-Component Reaction

Aldehyde
(e.g., 2-hydroxybenzaldehyde)

α-Oxoester
(e.g., ethyl 2-(benzofuran-2-yl)-2-oxoacetate)

Antibacterial Agent 240
(3-hydroxy-1,5-dihydro-2H-pyrrol-2-one derivative)

Cyclization

Antibacterial Agent 240

Putative Bacterial Target
(e.g., Enzyme, Membrane Component)

Binding

Inhibition/Disruption

Essential Cellular Process
(e.g., Cell Wall Synthesis, Protein Synthesis, DNA Replication) Bacterial Cell DeathLeads to
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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